Cas no 1804186-97-7 (1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one
• CAS No: 1804186-97-7
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4793215
• Update Time: 2025-06-14

1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-7(14)11(13)9-5-8(6-12)3-4-10(9)15-2/h3-5,11H,6H2,1-2H3
• InChI Key： UAVZMKABUKIUOG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(CBr)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1804186-97-7)

The compound 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1804186-97-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a bromomethyl group and a methoxyphenyl moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

One of the key reasons for the growing interest in 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one is its role as a building block for more complex molecules. The presence of reactive bromine atoms allows for further functionalization, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are crucial in designing drugs with improved bioavailability and efficacy. This aligns with the current trend in the pharmaceutical industry to develop small-molecule inhibitors for challenging biological targets.

In addition to its pharmaceutical applications, 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one is also being investigated for its potential in material science. The compound's ability to participate in cross-coupling reactions makes it a candidate for creating advanced polymers and coatings. This is particularly relevant given the rising demand for sustainable materials and green chemistry solutions. Researchers are exploring how this compound can contribute to the development of eco-friendly alternatives to traditional petrochemical-based products.

The synthesis and characterization of 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one require meticulous attention to detail. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure purity and confirm structural integrity. These methods are essential for meeting the stringent quality standards required in both academic and industrial settings. As the demand for high-purity intermediates grows, so does the need for reliable analytical protocols.

Another area of interest is the compound's potential role in catalysis. Preliminary studies suggest that 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one may act as a precursor for catalysts used in asymmetric synthesis. This is particularly exciting given the pharmaceutical industry's focus on chiral drugs, which often exhibit superior therapeutic profiles compared to their racemic counterparts. The ability to produce enantiomerically pure compounds is a hot topic in modern chemistry, and this molecule could play a pivotal role in advancing this field.

From a commercial perspective, the global market for specialized chemical intermediates like 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one is expanding rapidly. Companies are investing heavily in research and development to capitalize on the compound's diverse applications. This trend is driven by the increasing demand for custom synthesis services and tailor-made solutions in both the pharmaceutical and material science sectors. As a result, suppliers are focusing on scaling up production while maintaining high-quality standards.

In conclusion, 1-Bromo-1-(5-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1804186-97-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties and versatility make it a valuable asset in drug discovery, material science, and catalysis. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and beyond.